phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate

• Molecular Formula: C12H10F3N3O2
• Molecular Weight: 285.22 g/mol
• IUPAC Name: phenyl N-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]carbamate
• InChI: InChI=1S/C12H10F3N3O2/c1-18-9(12(13,14)15)7-10(17-18)16-11(19)20-8-5-3-2-4-6-8/h2-7H,1H3,(H,16,17,19)
• InChI Key: PLGANTBWTIIZTP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NC(=O)OC2=CC=CC=C2)C(F)(F)F

Description

Phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure described in Example 161C, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine (0.38 g, 2.3 mmol) and phenyl chloroformate (0.438 g, 2.8 mmol) were reacted in the presence of K2CO3 (0.415 g, 3 mmol) in THF (10 mL), to afford phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate as solid (0.465 g, 71%). 1H NMR (300 MHz, CDCl3) δ 8.05 (s, 1H), 7.17-7.45 (m, 5H), 6.93 (s, 1H), 3.91 (s, 3H); LC-MS (ESI) m/z 286 (M+H)+.